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A Researcher's Guide to Distinguishing Aniline and
N,N-Dimethylaniline
For professionals in chemical research and drug development, the accurate identification of

primary and tertiary aromatic amines is a fundamental necessity. This guide provides a

comparative analysis of established chemical tests for distinguishing between aniline, a primary

aromatic amine, and N,N-dimethylaniline, a tertiary aromatic amine. Detailed experimental

protocols and a summary of expected outcomes are presented to aid in the selection of the

most appropriate method for a given research context.

Comparative Analysis of Chemical Tests
The selection of a suitable chemical test depends on factors such as the required specificity,

available reagents, and the desired scale of the experiment. The following table summarizes

the key distinguishing tests and their expected outcomes with aniline and N,N-dimethylaniline.
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Test
Aniline (Primary

Aromatic Amine)

N,N-Dimethylaniline

(Tertiary Aromatic

Amine)

Principle of

Distinction

Nitrous Acid Test

Forms a stable

benzenediazonium

chloride solution at

low temperatures (0-5

°C).[1][2][3][4]

Undergoes

electrophilic

substitution to form a

yellow p-nitroso

compound.[1][5]

Difference in the

reaction of primary

and tertiary aromatic

amines with nitrous

acid.

Azo Dye Test

The diazonium salt

formed couples with

2-naphthol to produce

a scarlet red or

orange azo dye.[6][7]

[8]

Does not form a

diazonium salt and

therefore does not

produce an azo dye.

Confirmatory test for

the presence of a

primary aromatic

amine.

Carbylamine Test

Upon heating with

chloroform and

alcoholic potassium

hydroxide, it produces

a foul-smelling phenyl

isocyanide.[9][10][11]

[12][13]

Does not react under

these conditions.

Only primary amines

give a positive

carbylamine test.

Hinsberg Test

Reacts with

benzenesulfonyl

chloride to form N-

phenylbenzenesulfona

mide, which is soluble

in aqueous alkali.[9]

[14][15]

Does not react with

benzenesulfonyl

chloride.[15]

Difference in reactivity

of primary and tertiary

amines with sulfonyl

chlorides.

Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide.

Nitrous Acid Test

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemedx.org/JCESoft/jcesoftSubscriber/CCA/CCA5/MAIN/1ORGANIC/ORG14/TRAM14/D/0472625/THUMBS.HTM
https://www.doubtnut.com/qna/647811125
https://www.sarthaks.com/1711993/what-is-the-action-of-nitrous-acid-on-aniline
https://www.quora.com/Can-you-explain-the-chemical-reaction-between-aniline-and-nitrous-acid-that-results-in-the-formation-of-benzamide
https://www.chemedx.org/JCESoft/jcesoftSubscriber/CCA/CCA5/MAIN/1ORGANIC/ORG14/TRAM14/D/0472625/THUMBS.HTM
https://www.doubtnut.com/qna/647811127
https://theory.labster.com/azo-dye-test/
https://www.labster.com/blog/make-azo-dye-test-interesting
https://www.vedantu.com/question-answer/propyl-amine-and-aniline-can-be-distinguished-by-class-12-chemistry-cbse-5fc9b1e2455060145fcc1f1a
https://www.doubtnut.com/pcmb-questions/100067
https://brainly.in/question/10915831
https://www.sarthaks.com/224915/give-a-simple-chemical-test-to-distinguish-between-aniline-and-n-n-dimethylaniline
https://allen.in/dn/qna/646581281
https://www.quora.com/How-can-you-distinguish-between-aniline-and-n-dimethyl-aniline-Can-a-hinsberg-test-be-used
https://www.doubtnut.com/pcmb-questions/100067
https://www.scribd.com/document/38818536/ex-13
https://en.wikipedia.org/wiki/Hinsberg_reaction
https://en.wikipedia.org/wiki/Hinsberg_reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To observe the different reactions of aniline and N,N-dimethylaniline with nitrous

acid.

Materials:

Aniline

N,N-dimethylaniline

Sodium nitrite (NaNO₂)

Concentrated hydrochloric acid (HCl)

Distilled water

Ice bath

Test tubes

Procedure:

In two separate test tubes, dissolve a small amount (approximately 0.2 g) of aniline and N,N-

dimethylaniline in 2 mL of concentrated hydrochloric acid.

Cool both test tubes in an ice bath to a temperature between 0 and 5 °C.[1][6]

In a separate beaker, prepare a cold solution of sodium nitrite by dissolving about 0.2 g of

NaNO₂ in 2 mL of distilled water and cooling it in the ice bath.

Slowly, and with constant shaking, add the cold sodium nitrite solution dropwise to each of

the cooled amine solutions.

Observe the changes in each test tube.

Expected Results:

Aniline: A clear solution of benzenediazonium chloride is formed.[1][3] Upon warming to

room temperature, the solution may evolve nitrogen gas.[1]
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N,N-dimethylaniline: A yellow or orange precipitate or solution of p-nitroso-N,N-

dimethylaniline is formed.[1][5]

Azo Dye Test
Objective: To confirm the presence of a primary aromatic amine (aniline) through the formation

of an azo dye.

Materials:

The benzenediazonium chloride solution prepared from aniline in the Nitrous Acid Test.

2-Naphthol (beta-naphthol)

Sodium hydroxide (NaOH) solution (10%)

Test tubes

Procedure:

In a separate test tube, dissolve a small amount (approximately 0.1 g) of 2-naphthol in 2 mL

of 10% sodium hydroxide solution.

Cool this alkaline 2-naphthol solution in an ice bath.

Slowly add the cold benzenediazonium chloride solution (prepared from aniline) to the cold

alkaline 2-naphthol solution.[6][7]

Observe the formation of any precipitate or color change.

Expected Results:

Aniline: A scarlet red or orange precipitate of an azo dye is formed, confirming the presence

of a primary aromatic amine.[6][7]

N,N-dimethylaniline: No such colored precipitate is formed as it does not form a diazonium

salt.
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Carbylamine Test
Objective: To distinguish aniline based on the formation of a foul-smelling isocyanide.

Materials:

Aniline

N,N-dimethylaniline

Chloroform (CHCl₃)

Ethanolic potassium hydroxide (KOH)

Water bath

Test tubes

Procedure:

In two separate test tubes, add a few drops of aniline and N,N-dimethylaniline.

To each test tube, add about 2 mL of ethanolic potassium hydroxide and a few drops of

chloroform.

Gently warm the contents of both test tubes in a water bath.

Carefully observe any characteristic odor produced. Caution: Phenyl isocyanide is toxic;

perform this test in a well-ventilated fume hood.

Expected Results:

Aniline: A highly unpleasant and foul odor of phenyl isocyanide is produced.[9][10][11]

N,N-dimethylaniline: No foul odor is produced.[9][10][11]

Hinsberg Test
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Objective: To differentiate between aniline and N,N-dimethylaniline based on their reaction with

benzenesulfonyl chloride.

Materials:

Aniline

N,N-dimethylaniline

Benzenesulfonyl chloride

10% Sodium hydroxide (NaOH) solution

Concentrated hydrochloric acid (HCl)

Test tubes

Procedure:

In two separate test tubes, place a small amount (approximately 0.2 g) of aniline and N,N-

dimethylaniline.

To each test tube, add 5 mL of 10% NaOH solution and 0.5 mL of benzenesulfonyl chloride.

Stopper the test tubes and shake them vigorously for 5-10 minutes.

Observe if a precipitate forms.

If a precipitate is present, acidify the solution by adding concentrated HCl dropwise and

observe any changes.

Expected Results:

Aniline: A clear solution is initially formed as the N-phenylbenzenesulfonamide dissolves in

the alkaline medium to form a salt.[15] Upon acidification with HCl, a white precipitate of the

sulfonamide will form.
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N,N-dimethylaniline: The N,N-dimethylaniline will not react and will remain as an insoluble

layer.[15] It will dissolve upon acidification with HCl to form a soluble salt.

Logical Workflow for Distinguishing Aniline and
N,N-Dimethylaniline
The following diagram illustrates a logical sequence of tests to differentiate between aniline and

N,N-dimethylaniline.

Sample Mixture
(Aniline or N,N-Dimethylaniline)

Nitrous Acid Test
(0-5 °C)

Clear Solution
(Diazonium Salt)

Positive

Yellow Precipitate
(p-nitroso compound)

Positive

Azo Dye Test
(+ 2-Naphthol)

N,N-Dimethylaniline
(Tertiary Amine)

Scarlet Red Dye Aniline
(Primary Amine)

Click to download full resolution via product page

Caption: A workflow diagram for the chemical differentiation of aniline and N,N-dimethylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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